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Compound of Interest

Compound Name: Sulfadoxine-d4

Cat. No.: B10829692

For researchers, scientists, and drug development professionals requiring high-purity
Sulfadoxine-d4 as an internal standard for pharmacokinetic studies or as a labeled compound
in metabolic research, a number of commercial suppliers offer this stable isotope-labeled
analog of the antimalarial drug Sulfadoxine. This technical guide provides an overview of
available commercial sources, their reported purity specifications, and relevant experimental
protocols for its analytical characterization.

Commercial Availability and Purity Specifications

High-purity Sulfadoxine-d4 is available from several reputable suppliers of pharmaceutical
reference standards and isotopically labeled compounds. The deuterium labeling is typically on
the phenyl ring, resulting in 4-amino-N-(5,6-dimethoxypyrimidin-4-yl)benzenesulfonamide-
2,3,5,6-d4. The quality of Sulfadoxine-d4 is primarily defined by its chemical and isotopic
purity. While a comprehensive certificate of analysis is generally provided upon purchase,
publicly available data from various suppliers has been compiled for comparative purposes.
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Supplier

Chemical
Purity

Isotopic Purity
(Atom % D)

CAS Number

Notes

LGC Standards

min 98%

98 atom % D

1330266-05-1

Provides a
Certificate of
Analysis.[1][2][3]

Cayman

Chemical

>99% deuterated
forms (d1-d4)

1330266-05-1

Intended for use
as an internal
standard for GC-
or LC-MS.[4]

CDN Isotopes

98 atom % D

1330266-05-1

Certificate of
Analysis
available for
searching on
their website.[5]

Simson Pharma
Limited

High Quality

1330266-05-1

Accompanied by
a Certificate of
Analysis.[6][7]

BOC Sciences

95% by HPLC

95% atom D

1330266-05-1

States GMP-
compliant and
ISO-certified
production.[8]

Pharmaffiliates

1330266-05-1

Listed as a
stable isotope
product.[9]

MedchemExpres

S

Marketed as a
deuterium-
labeled internal
standard for
guantitative

analysis.[10]

Note: "-" indicates that the information is not readily available on the supplier's public website

and would likely be found on the Certificate of Analysis.
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Experimental Protocols

The following sections detail generalized experimental methodologies for the synthesis,
purification, and analytical quality control of high-purity Sulfadoxine-d4. These are based on
established chemical principles and published analytical methods for related compounds, as
specific proprietary protocols from commercial suppliers are not publicly available.

General Synthesis and Purification Workflow

The synthesis of Sulfadoxine-d4 typically involves the use of a deuterated starting material,
such as aniline-d5, which is then subjected to a series of reactions to build the final molecule. A
plausible, though generalized, synthetic pathway is outlined below. The purification of the final
product is critical to remove any unreacted starting materials, by-products, and non-deuterated
or partially deuterated species.

Diagram: Generalized Synthesis and Purification Workflow for Sulfadoxine-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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